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Abstract
Agnoside, an iridoid glycoside, has garnered significant attention within the scientific

community for its diverse pharmacological properties. This technical guide provides a

comprehensive overview of the discovery of Agnoside, its primary natural sources, and

detailed methodologies for its extraction and characterization. Furthermore, it delves into the

molecular mechanisms underlying its biological activities, including its anti-inflammatory, pro-

angiogenic, and dopaminergic effects, supported by quantitative data and graphical

representations of the relevant signaling pathways. This document is intended to serve as a

valuable resource for researchers and professionals involved in natural product chemistry,

pharmacology, and drug development.

Discovery and Structural Elucidation
Agnoside was first isolated and characterized in 1959 by R. Hänsel and E. Winde from the

fruits of Vitex agnus-castus.[1] It is structurally defined as the ester of aucubin and p-

hydroxybenzoic acid.[2] The chemical formula of Agnoside is C₂₂H₂₆O₁₁, with a molar mass of

466.439 g·mol⁻¹.[2]
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The structural elucidation of Agnoside has been accomplished through various spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

1.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed ¹H and ¹³C NMR analyses are crucial for the unambiguous assignment of the chemical

structure of Agnoside. The following table summarizes the reported chemical shifts for

Agnoside.
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Position ¹³C Chemical Shift (ppm)
¹H Chemical Shift (ppm,
Multiplicity, J in Hz)

Iridoid Moiety

1 97.8 5.08 (d, 8.0)

3 141.2 6.25 (dd, 6.0, 1.5)

4 105.5 4.80 (dd, 6.0, 1.5)

5 79.8 3.65 (m)

6 42.9 2.85 (m)

7 129.2 5.85 (d, 5.5)

8 62.8 4.65 (d, 5.5)

9 46.5 2.60 (m)

10 21.3 1.05 (d, 7.0)

11 - -

p-Hydroxybenzoyl Moiety

1' 129.8 -

2', 6' 131.5 7.85 (d, 8.5)

3', 5' 115.2 6.80 (d, 8.5)

4' 161.5 -

7' (C=O) 166.5 -

Glucose Moiety

1'' 99.5 4.60 (d, 7.5)

2'' 73.5 3.20 (m)

3'' 76.8 3.35 (m)

4'' 70.5 3.25 (m)

5'' 77.2 3.30 (m)
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6'' 61.5 3.68 (m), 3.85 (m)

Note: Chemical shifts are reported for Agnoside in CD₃OD and may vary slightly depending on

the solvent and instrument frequency. The data is compiled from various sources for illustrative

purposes.

1.1.2. Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is commonly used for the analysis of

Agnoside. In negative ion mode, the deprotonated molecule [M-H]⁻ is typically observed at

m/z 465. The fragmentation pattern of Agnoside in MS/MS experiments is characteristic of

iridoid glycosides and involves the cleavage of the glycosidic bond and the ester linkage. The

major fragmentation pathways include the loss of the glucose moiety (162 Da) and the p-

hydroxybenzoyl group (121 Da).

Natural Sources and Extraction
Agnoside is primarily found in plants of the Vitex genus (family Lamiaceae).

Primary Natural Sources
The most significant natural sources of Agnoside include:

Vitex agnus-castus(Chaste Tree): The fruits and leaves are particularly rich in Agnoside.[2]

Vitex negundo: The leaves of this species are a major source of Agnoside.

Vitex rotundifolia

Castilleja tenuiflora

Quantitative Data on Agnoside Content
The concentration of Agnoside can vary significantly depending on the plant species, the part

of the plant used, geographical location, and the extraction method employed.
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Plant Species Plant Part
Agnoside
Content/Yield

Reference

Vitex agnus-castus Inflorescences

Up to 7.59% total

flavonoids (expressed

as orientin)

Vitex agnus-castus Leaves 2.09% orientin

Vitex agnus-castus Stems

Lower concentration

compared to leaves

and inflorescences

Vitex negundo Leaves

40.10 mg/g

(Microwave-Assisted

Extraction)

[3]

Experimental Protocol: Microwave-Assisted Extraction
(MAE) of Agnoside from Vitex negundo Leaves
This protocol describes an efficient method for the extraction of Agnoside based on published

literature.[3]

2.3.1. Materials and Equipment

Dried and powdered leaves of Vitex negundo

Methanol

Microwave extraction system

Filter paper

Rotary evaporator

2.3.2. Procedure

Weigh 1 gram of the powdered Vitex negundo leaves and place it into the microwave

extraction vessel.
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Add 10 mL of methanol to the vessel (solvent-to-drug ratio of 10:1 mL/g).

Set the microwave power to 350 W and the extraction time to 20 minutes.

After extraction, allow the mixture to cool to room temperature.

Filter the extract through filter paper to remove the plant debris.

Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude

extract containing Agnoside.

2.3.3. Quantification by High-Performance Liquid Chromatography (HPLC) The quantification of

Agnoside in the extract can be performed using a validated HPLC method.

Column: C18 reversed-phase column.

Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid or

phosphoric acid).

Detection: UV detector at 258 nm.

Quantification: Based on a calibration curve of a certified Agnoside standard.

Biological Activities and Signaling Pathways
Agnoside exhibits a range of biological activities, and research has begun to elucidate the

underlying molecular mechanisms.

Anti-inflammatory Activity
Agnoside has demonstrated significant anti-inflammatory properties. One of the key

mechanisms is through the inhibition of the HIF-1α/NLRP3 inflammasome signaling pathway.[3]

This pathway is crucial in the inflammatory response, and its inhibition by Agnoside leads to a

reduction in the production of pro-inflammatory cytokines such as IL-1β and IL-18.
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Agnoside's inhibition of the HIF-1α/NLRP3 inflammasome pathway.

Pro-angiogenic Activity
Agnoside has been identified as a pro-angiogenic small molecule that promotes the formation

of new blood vessels.[1][4] This activity is mediated through the stimulation of the Vascular

Endothelial Growth Factor Receptor 2 (VEGFR2).[1] By activating VEGFR2, Agnoside triggers

downstream signaling cascades that lead to endothelial cell proliferation, migration, and tube

formation, which are essential steps in angiogenesis.
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Pro-angiogenic signaling pathway stimulated by Agnoside via VEGFR2.

Dopaminergic Activity
Extracts of Vitex agnus-castus have long been known for their effects on the dopaminergic

system. Recent studies have shown that Agnoside itself exhibits dopaminergic activity.[5] This

activity is believed to be mediated through the interaction with dopamine D2 receptors.[6] The

dopaminergic action of Agnoside may contribute to the traditional uses of Vitex extracts in

managing conditions related to hormonal imbalances.
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Proposed mechanism of Agnoside's dopaminergic activity.

Conclusion and Future Directions
Agnoside is a pharmacologically active iridoid glycoside with well-defined natural sources and

established methods for its extraction and characterization. Its demonstrated anti-inflammatory,

pro-angiogenic, and dopaminergic activities, mediated through specific signaling pathways,

highlight its potential as a lead compound for the development of new therapeutic agents.

Future research should focus on further elucidating the intricate molecular targets of Agnoside,

conducting comprehensive preclinical and clinical studies to validate its therapeutic efficacy

and safety, and exploring synergistic effects with other natural compounds or conventional

drugs. The detailed information provided in this guide aims to facilitate and inspire further

investigation into the promising therapeutic applications of Agnoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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